2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide

• Molecular Formula: C11H13N5O2S
• Molecular Weight: 279.32 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H13N5O2S/c1-18-8-4-2-7(3-5-8)10-14-15-11(16(10)13)19-6-9(12)17/h2-5H,6,13H2,1H3,(H2,12,17)
• InChI Key: ZUUQAMAMVNTHRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)N

Description

2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide is a triazole-based compound characterized by a 1,2,4-triazole core substituted at position 5 with a 4-methoxyphenyl group and at position 3 with a thioacetamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide typically involves the reaction of 4-methoxyphenylhydrazine with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbazate. This intermediate is then cyclized with hydrazine hydrate to yield the triazole ring. The final step involves the reaction of the triazole derivative with chloroacetamide under basic conditions to form the target compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino and methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents like N-bromosuccinimide for bromination, followed by nucleophiles such as amines or thiols.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide involves its interaction with various molecular targets. The triazole ring is known to interact with enzymes and receptors, potentially inhibiting their activity. The compound may also interfere with cellular pathways by binding to DNA or proteins, leading to altered cellular functions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and chemical profiles of 2-[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide can be contextualized through comparison with structurally related triazolylthio acetamides. Key differences in substituents, synthetic routes, and bioactivities are summarized below:

Table 1: Structural and Functional Comparison of Triazolylthio Acetamide Derivatives

Compound Name	Substituent at Triazole (Position 5)	N-Aryl Group on Acetamide	Key Biological Activity (IC50/EC50)	Reference
Target Compound : 2-[4-Amino-5-(4-methoxyphenyl)-...]acetamide	4-Methoxyphenyl	None (free acetamide)	Not explicitly reported	-
2-(4-Ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide derivatives	3-Chlorophenyl	Varied N-aryl groups	AChE inhibition (IC50: 5.41–43.94 µM); BChE inhibition
2-[[4-Amino-5-(4-chlorophenyl)-...]sulfanyl]-N-(4-phenoxyphenyl)acetamide	4-Chlorophenyl	N-(4-Phenoxyphenyl)	Not explicitly reported (structural analog)
AS111: 2-[[4-Amino-5-(2-pyridinyl)-...]thio]-N-(3-methylphenyl)acetamide	2-Pyridinyl	N-(3-Methylphenyl)	Anti-inflammatory (1.28× potency of diclofenac)
2-[[4-Ethyl-5-(4-pyridinyl)-...]thio]-N-(4-methoxyphenyl)acetamide	4-Pyridinyl	N-(4-Methoxyphenyl)	Not explicitly reported (structural data only)
2-{[4-Amino-5-(furan-2-yl)-...]sulfanyl}-N-phenylacetamide	Furan-2-yl	N-Phenyl	Antiexudative activity (preclinical study)

Key Observations

Substituent Effects on Enzyme Inhibition :

• Chlorophenyl derivatives (e.g., 3-chlorophenyl in ) exhibit strong AChE inhibition (IC50 = 5.41 µM), likely due to the electron-withdrawing effect of chlorine enhancing target binding. In contrast, the methoxyphenyl group in the target compound may reduce enzyme affinity but improve solubility .
• Pyridinyl-substituted analogs (e.g., AS111) show enhanced anti-inflammatory activity, attributed to the heterocyclic nitrogen’s ability to form hydrogen bonds with cyclooxygenase-2 (COX-2) .

N-(3-Methylphenyl) in AS111 optimizes hydrophobic interactions with COX-2, contributing to its superior activity .

Synthetic Methodologies :

• The target compound’s synthesis may parallel eco-friendly routes, such as PEG-400-mediated reactions used for benzofuran-2-yl analogs (), which offer high yields and reduced environmental impact.

Therapeutic Potential: Stress-protective effects are noted in sodium salts of triazolylthio acetates (), suggesting that the target compound’s acetamide group could be modified to salts for enhanced bioavailability.

Structure-Activity Relationships (SAR)

• Electron-Donating vs. Electron-Withdrawing Groups : Methoxy (electron-donating) substituents may reduce enzyme inhibition efficacy compared to chloro or pyridinyl groups but improve pharmacokinetic properties.
• Heterocyclic vs. Phenyl Substituents : Pyridinyl and furanyl groups enhance target specificity through polar interactions, whereas phenyl derivatives rely on π-π stacking .
• N-Aryl Modifications: Bulky N-aryl groups (e.g., phenoxyphenyl) may hinder activity, while smaller groups (e.g., methylphenyl) optimize binding .

Biological Activity

2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide is a compound belonging to the triazole family, which has garnered attention for its diverse biological activities. Triazoles are known for their role in medicinal chemistry, particularly due to their antifungal, antibacterial, antiviral, and anticancer properties. This article provides a comprehensive overview of the biological activities associated with this specific compound, highlighting its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide is $C_{11}H_{12}N_{4}O_{3}S$ with a molecular weight of approximately 280.31 g/mol. The compound features a triazole ring that is crucial for its biological activity. The presence of the methoxyphenyl group enhances its lipophilicity and may influence its interaction with biological targets.

Property	Value
Molecular Formula	$C_{11}H_{12}N_{4}O_{3}S$
Molecular Weight	280.31 g/mol
IUPAC Name	2-{[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl}acetic acid
Appearance	Powder

The mechanism of action of 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide involves interactions with various biological targets:

• Enzyme Inhibition : The triazole ring can act as a scaffold for binding to enzymes, inhibiting their activity. For instance, triazole derivatives have been shown to inhibit enzymes involved in fungal cell wall synthesis.
• Antioxidant Activity : Compounds with similar structures have demonstrated antioxidant properties by scavenging free radicals and reducing oxidative stress in cells.
• Antimicrobial Properties : The compound exhibits activity against various bacteria and fungi by disrupting cellular processes or inhibiting growth.

Antifungal Activity

Triazole derivatives are well-known for their antifungal properties. Research indicates that 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide may inhibit the growth of pathogenic fungi by targeting enzymes necessary for ergosterol biosynthesis.

Antibacterial Activity

Studies have shown that similar triazole compounds possess significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell membrane integrity or inhibition of essential metabolic pathways.

Anticancer Activity

Recent investigations into the anticancer potential of triazole derivatives have revealed promising results. The compound may induce apoptosis in cancer cells through various pathways, including the modulation of cell cycle regulators and pro-apoptotic factors.

Study 1: Antimicrobial Efficacy

A study published in PMC evaluated the antimicrobial efficacy of various triazole derivatives against drug-resistant strains of bacteria. Results indicated that compounds similar to 2-[4-Amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetamide exhibited up to 16 times more potency than traditional antibiotics like ampicillin against certain strains .

Study 2: Anticancer Properties

In another study focusing on the structure-activity relationship (SAR) of triazole derivatives, it was found that modifications at the phenyl group significantly enhanced anticancer activity against several cancer cell lines. The presence of the methoxy group was noted to improve binding affinity to cancer cell receptors .